4-butoxy-N-{4-[2-(morpholin-4-yl)-2-oxoethyl]phenyl}benzamide

• IUPAC Name: 4-butoxy-N-[4-(2-morpholin-4-yl-2-oxoethyl)phenyl]benzamide
• InChI: InChI=1S/C23H28N2O4/c1-2-3-14-29-21-10-6-19(7-11-21)23(27)24-20-8-4-18(5-9-20)17-22(26)25-12-15-28-16-13-25/h4-11H,2-3,12-17H2,1H3,(H,24,27)
• InChI Key: QVNGCVFXVZDNEW-UHFFFAOYSA-N
• Canonical SMILES: CCCCOC1=CC=C(C=C1)C(=O)NC2=CC=C(C=C2)CC(=O)N3CCOCC3
• Molecular Formula: C23H28N2O4
• Molecular Weight: 396.5 g/mol

Description

4-Butoxy-N-{4-[2-(morpholin-4-yl)-2-oxoethyl]phenyl}benzamide, often referred to as BMB, is a synthetic compound that has been studied for its potential applications in a variety of scientific fields. It is a member of the benzamide family, a group of compounds that have been used for medicinal and therapeutic purposes for centuries. BMB has been found to have potential in a wide range of applications, including drug design, materials science, and biochemistry.

Scientific Research Applications

BMB has been studied for its potential applications in a variety of scientific fields. In drug design, BMB has been studied for its ability to bind to certain proteins, which could be used to target specific diseases. In materials science, BMB has been studied for its potential use as a surfactant. In biochemistry, BMB has been studied for its potential use in enzyme inhibition.

Mechanism of Action

The mechanism of action of BMB is not fully understood. However, it is believed that BMB binds to certain proteins, which can alter the function of those proteins. This can be used to target specific diseases.
Biochemical and Physiological Effects
The biochemical and physiological effects of BMB are not well understood. However, BMB has been found to bind to certain proteins, which can alter the function of those proteins. This can be used to target specific diseases.

Advantages and Limitations for Lab Experiments

The main advantage of using BMB in lab experiments is its ability to bind to certain proteins, which can be used to target specific diseases. The main limitation of using BMB in lab experiments is that the mechanism of action is not fully understood.

Future Directions

The potential applications of BMB in drug design, materials science, and biochemistry are still being explored. In the future, BMB could be used to develop new drugs, materials, and enzymes. Additionally, more research is needed to understand the biochemical and physiological effects of BMB. Finally, more research is needed to understand the mechanism of action of BMB.

Synthesis Methods

BMB is synthesized through a two-step reaction process. The first step involves the reaction of 4-butoxybenzaldehyde and morpholine in the presence of an acid catalyst. This reaction produces 4-butoxy-N-{4-[2-(morpholin-4-yl)-2-oxoethyl]phenyl}benzamide. The second step involves the reaction of this intermediate with an alkyl halide in the presence of a base catalyst. This produces the desired compound.